Cas no 1260827-62-0 (ethyl (3,4,5-trifluorobenzoyl)acetate)
1260827-62-0 structure
Product Name:ethyl (3,4,5-trifluorobenzoyl)acetate
CAS No:1260827-62-0
MF:C11H9F3O3
MW:246.182574033737
MDL:MFCD07783548
CID:1006929
PubChem ID:61685599
Update Time:2025-04-20
ethyl (3,4,5-trifluorobenzoyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (3,4,5-trifluorobenzoyl)acetate
- Ethyl 3-oxo-3-(3,4,5-trifluorophenyl)propanoate
- AKOS010952154
- 1260827-62-0
- ethyl3-oxo-3-(3,4,5-trifluorophenyl)propanoate
- CS-0338189
- A1-12164
-
- MDL: MFCD07783548
- Inchi: 1S/C11H9F3O3/c1-2-17-10(16)5-9(15)6-3-7(12)11(14)8(13)4-6/h3-4H,2,5H2,1H3
- InChI Key: HDDANDASTDTXOU-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C(CC(=O)OCC)=O)F)F
Computed Properties
- Exact Mass: 246.05037863g/mol
- Monoisotopic Mass: 246.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
ethyl (3,4,5-trifluorobenzoyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A423900-1g |
Ethyl 3-oxo-3-(3,4,5-trifluorophenyl)propanoate |
1260827-62-0 | 97% | 1g |
$441.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408859-1g |
Ethyl 3-oxo-3-(3,4,5-trifluorophenyl)propanoate |
1260827-62-0 | 97% | 1g |
¥4243.00 | 2024-08-09 |
ethyl (3,4,5-trifluorobenzoyl)acetate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
1260827-62-0 (ethyl (3,4,5-trifluorobenzoyl)acetate) Related Products
- 1999-00-4(Ethyl 3-(4-Fluorophenyl)-3-Oxopropanoate)
- 33166-77-7(3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester)
- 98349-24-7(ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate)
- 3516-87-8(ethyl (pentafluorobenzoyl)acetate)
- 94695-50-8(2,3,4,5-Tetrafluorobenzoylacetic Acid Ethyl Ester)
- 112822-88-5(Ethyl 3-oxo-3-(2,4,5-trifluoro-3-methylphenyl)propanoate)
- 359424-42-3(Ethyl 3-(3,5-difluorophenyl)-3-oxopropanoate)
- 898752-22-2(ethyl 4-(3,4-difluorophenyl)-4-oxobutanoate)
- 898752-52-8( )
- 898752-34-6( )
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent